Cefaclor

Description

Cefaclor is a second-generation cephalosporin antibiotic used to treat a variety of bacterial infections . It is marketed under the trade name Ceclor, among others, and is also available as a generic medication . Cefaclor is prescribed for infections such as pneumonia, and infections of the ear, lung, skin, throat, tonsils, and urinary tract . It belongs to the cephalosporin class of antibiotics, which are broad-spectrum and work by preventing bacteria from forming cell walls, thus killing the bacteria .

As a cephalosporin antibiotic, cefaclor's pharmacology is similar to that of penicillins, with excretion primarily occurring through the kidneys . It is effective against both Gram-positive and Gram-negative organisms, including Staphylococcus aureus, Streptococcus pneumoniae, Streptococcus pyogenes, Haemophilus influenzae, Escherichia coli, Klebsiella species, and Proteus mirabilis . Cefaclor is available in several forms, including 250 mg and 500 mg oral capsules, 500 mg extended-release tablets, and oral suspensions with varying concentrations . Oral capsules and extended-release tablets should be stored at room temperature, while the oral liquid form should be refrigerated and discarded after 14 days .

Like cefaclor, cefotaxime is also a cephalosporin antibiotic; however, it is more suitable for infections of the central nervous system, such as meningitis, because it penetrates the cerebrospinal fluid more effectively . Cefaclor is well absorbed after oral administration, and its effectiveness is not affected by food intake . Approximately 60% to 85% of the drug is excreted unchanged in the urine within 8 hours .

• CAS No.: 53994-73-3
• Product Name: Cefaclor
• Molecular Formula: C15H14ClN3O4S
• Molecular Weight: 367.8 g/mol
• IUPAC Name: (6R,7R)-7-[[(2R)-2-amino-2-phenylacetyl]amino]-3-chloro-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Standard InChI: InChI=1S/C15H14ClN3O4S/c16-8-6-24-14-10(13(21)19(14)11(8)15(22)23)18-12(20)9(17)7-4-2-1-3-5-7/h1-5,9-10,14H,6,17H2,(H,18,20)(H,22,23)/t9-,10-,14-/m1/s1
• Standard InChIKey: QYIYFLOTGYLRGG-GPCCPHFNSA-N
• Canonical SMILES: C1C(=C(N2C(S1)C(C2=O)NC(=O)C(C3=CC=CC=C3)N)C(=O)O)Cl
• Appearance: White to Light Yellow powder
• Purity: > 95%
• Synonyms: 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-((aminophenylacetyl)amino)-3-chloro-8-oxo-, (6R-(6alpha,7beta(R*)))-; Ceclor; Cefaclor; Cefaclor Anhydrous; Cefaclor Monohydrate; Keclor; Lilly 99638; S 6472; S-6472; S6472
• Reference: Hebert AA, Sigman ES, Levy ML: Serum sickness-like reactions from cefaclor in children. J Am Acad Dermatol. 1991 Nov;25(5 Pt 1):805-8. [PMID:1802903]; Parra FM, Igea JM, Martin JA, Alonso MD, Lezaun A, Sainz T: Serum sickness-like syndrome associated with cefaclor therapy. Allergy. 1992 Aug;47(4 Pt 2):439-40. [PMID:1456417]
• PubChem Compound: 51039
• Last Modified: Aug 15 2023